Cas no 2110620-17-0 (2-1-(2-tert-butylphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(2-tert-butylphenyl)cyclopropylacetic acid
• CAS No: 2110620-17-0
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 5949038
• PubChem ID: 84795555
• Update Time: 2025-05-19

2-1-(2-tert-butylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-tert-butylphenyl)cyclopropylacetic acid
• EN300-1844091
• 2110620-17-0
• 2-[1-(2-tert-butylphenyl)cyclopropyl]acetic acid

• Inchi： 1S/C15H20O2/c1-14(2,3)11-6-4-5-7-12(11)15(8-9-15)10-13(16)17/h4-7H,8-10H2,1-3H3,(H,16,17)
• InChI Key： IKKYKJVSBUFBIF-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC=CC=2C(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2-tert-butylphenyl)cyclopropylacetic acid

Introduction to 2-1-(2-tert-butylphenyl)cyclopropylacetic acid (CAS No. 2110620-17-0)

2-1-(2-tert-butylphenyl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2110620-17-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclopropylacetic acid derivatives, which are known for their diverse pharmacological properties and potential applications in drug development. The presence of a 2-tert-butylphenyl substituent in its molecular structure not only contributes to its unique chemical reactivity but also influences its biological interactions, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The structural motif of 2-1-(2-tert-butylphenyl)cyclopropylacetic acid combines the rigidity of the cyclopropyl ring with the lipophilic nature of the aromatic 2-tert-butylphenyl group, creating a molecule with balanced solubility and metabolic stability. This feature is particularly advantageous in pharmaceutical applications, where both oral bioavailability and systemic circulation are critical factors. The compound’s acetic acid moiety further enhances its potential as a synthetic intermediate, allowing for further functionalization and derivatization to explore new pharmacophores.

In recent years, there has been a growing interest in cyclopropylacetic acid derivatives due to their reported activities as modulators of various biological pathways. For instance, studies have suggested that compounds with similar structural features may exhibit inhibitory effects on certain enzymes or receptors involved in inflammation and pain signaling. The 2-tert-butylphenyl substituent, in particular, has been shown to enhance binding affinity in some cases, making it a valuable structural element for drug design.

One of the most compelling aspects of 2-1-(2-tert-butylphenyl)cyclopropylacetic acid is its potential as a lead compound for further medicinal chemistry exploration. Researchers have leveraged its scaffold to develop analogs with improved pharmacokinetic profiles or enhanced target specificity. The cyclopropyl ring, being a relatively rare structural feature in drug candidates, offers unique opportunities for selective interactions with biological targets, which may translate into higher efficacy and fewer side effects compared to more conventional molecules.

The synthesis of 2-1-(2-tert-butylphenyl)cyclopropylacetic acid presents an intriguing challenge due to the need to introduce both the cyclopropyl and phenyl substituents in a regioselective manner. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have been employed to construct this complex framework efficiently. These synthetic strategies not only highlight the compound’s synthetic elegance but also demonstrate the versatility of modern organic chemistry techniques in producing structurally sophisticated molecules.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 2-1-(2-tert-butylphenyl)cyclopropylacetic acid to potential biological targets. These simulations have provided insights into how the 2-tert-butylphenyl group interacts with aromatic pockets in protein binding sites, while the cyclopropyl ring adopts specific orientations to maximize favorable interactions. Such detailed mechanistic understanding is crucial for optimizing lead compounds into viable drug candidates.

The pharmacological evaluation of 2-1-(2-tert-butylphenyl)cyclopropylacetic acid has revealed promising activities in preclinical models. Initial studies have indicated that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural features suggest potential utility in addressing neurological disorders, where cyclopropyl-containing molecules have shown promise as scaffolds for neuroactive drugs. These findings underscore the importance of exploring structurally diverse compounds like 2-1-(2-tert-butylphenyl)cyclopropylacetic acid for uncovering novel therapeutic interventions.

In conclusion, 2-1-(2-tert-butylphenyl)cyclopropylacetic acid (CAS No. 2110620-17-0) represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmaceutical agents. Its unique combination of chemical features makes it a valuable tool for medicinal chemists seeking to design molecules with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new applications for this compound and its derivatives, it is likely that 2-1-(2-tert-butylphenylethynecyclopropylethanoic acid) will remain at the forefront of drug discovery efforts across academic and industrial settings.